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Compound of Interest

Compound Name: Methyl(2-methylsilylethyl)silane

Cat. No.: B1630725

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Methyl(2-methylsilylethyl)silane" is not uniquely defined in
publicly available chemical databases. This guide therefore details the properties of the closely
related parent compound, 1,4-disilabutane (CAS RN: 4364-07-2), and provides a general
synthetic protocol for the preparation of related bifunctional organosilanes.

Introduction

Bifunctional organosilanes are a class of molecules that contain two silicon atoms separated by
a carbon bridge. These compounds are of significant interest in materials science and
medicinal chemistry due to their unique structural and electronic properties. They can serve as
building blocks for silicon-containing polymers, as surface modifying agents, and as precursors
to advanced ceramic materials. This guide provides key data on 1,4-disilabutane and a general
experimental approach for the synthesis of related structures through hydrosilylation.

Molecular Structure and Properties

The molecular structure of 1,4-disilabutane consists of two silyl groups bridged by an ethylene
linker. The properties of this foundational compound are summarized in the table below.

Table 1: Physicochemical Properties of 1,4-Disilabutane
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Property Value Reference
CAS Registry Number 4364-07-2 [L12113114115]116]
Molecular Formula C2H10Si2 [L12][4][51I6][7]
Molecular Weight 90.27 g/mol [L11211517]
Boiling Point 45-46 °C [4]

Density 0.697 g/cm? [1][4]
Refractive Index 1.4141 [11[4]

Flash Point -31°C [1]

i o Reacts rapidly with
Hydrolytic Sensitivity ) ) [1]
atmospheric moisture.

Experimental Protocols: General Synthesis of
Bifunctional Organosilanes via Hydrosilylation

The synthesis of compounds such as Methyl(2-methylsilylethyl)silane can be achieved
through the hydrosilylation of a vinylsilane with a hydrosilane, a reaction that involves the
addition of a Si-H bond across a carbon-carbon double bond.[8][9] This process is typically
catalyzed by transition metals, most commonly platinum complexes like Karstedt's catalyst.[10]

3.1. Materials and Equipment

e Reactants: Vinylsilane (e.g., Vinylmethyldimethoxysilane), Hydrosilane (e.qg.,
Trimethoxysilane)

o Catalyst: Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex)
e Solvent: Anhydrous toluene

e Apparatus: Schlenk line, oven-dried glassware (round-bottom flask, condenser, dropping
funnel), magnetic stirrer, heating mantle, inert atmosphere (argon or nitrogen).

3.2. Reaction Procedure
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» Preparation: All glassware is oven-dried and assembled under an inert atmosphere.

e Charging the Reactor: The vinylsilane and anhydrous toluene are charged into the round-
bottom flask.

o Catalyst Addition: A catalytic amount of Karstedt's catalyst is added to the reaction mixture.

o Addition of Hydrosilane: The hydrosilane is added dropwise to the stirred reaction mixture at

room temperature.

o Reaction: The reaction mixture is then heated to a specified temperature (e.g., 60-80 °C) and
stirred for several hours. The progress of the reaction is monitored by techniques such as
Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The solvent and any volatile byproducts are removed under reduced pressure.
The desired product is then purified by fractional distillation.

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis of a bifunctional
organosilane via a platinum-catalyzed hydrosilylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Synthesis and Properties of
Bifunctional Organosilanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630725#cas-number-and-molecular-structure-of-
methyl-2-methylsilylethyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

